Cas no 1287753-39-2 (4-(1-Ethoxyethyl)phenylboronic acid)
4-(1-Ethoxyethyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- [4-(1-ethoxyethyl)phenyl]boronic acid
- (4-(1-Ethoxyethyl)phenyl)boronic acid
- boronic acid, [4-(1-ethoxyethyl)phenyl]-
- 4-(1-Ethoxyethyl)phenylboronic acid
-
- MDL: MFCD13193942
- Inchi: 1S/C10H15BO3/c1-3-14-8(2)9-4-6-10(7-5-9)11(12)13/h4-8,12-13H,3H2,1-2H3
- InChI Key: OUASAVPZGSGDFJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C)C1C=CC(B(O)O)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 155
- Topological Polar Surface Area: 49.7
4-(1-Ethoxyethyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM207097-1g |
(4-(1-Ethoxyethyl)phenyl)boronic acid |
1287753-39-2 | 97% | 1g |
$145 | 2021-06-16 | |
| Chemenu | CM207097-5g |
(4-(1-Ethoxyethyl)phenyl)boronic acid |
1287753-39-2 | 97% | 5g |
$450 | 2021-06-16 | |
| TRC | E892023-25mg |
[4-(1-Ethoxyethyl)phenyl]boronic acid |
1287753-39-2 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | E892023-50mg |
[4-(1-Ethoxyethyl)phenyl]boronic acid |
1287753-39-2 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | E892023-100mg |
[4-(1-Ethoxyethyl)phenyl]boronic acid |
1287753-39-2 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | E892023-250mg |
[4-(1-Ethoxyethyl)phenyl]boronic acid |
1287753-39-2 | 250mg |
$98.00 | 2023-05-18 | ||
| abcr | AB217033-1 g |
[4-(1-Ethoxyethyl)phenyl]boronic acid hydrate; 95% |
1287753-39-2 | 1g |
€88.60 | 2023-01-27 | ||
| abcr | AB217033-5 g |
[4-(1-Ethoxyethyl)phenyl]boronic acid hydrate; 95% |
1287753-39-2 | 5g |
€176.30 | 2023-01-27 | ||
| abcr | AB217033-10 g |
[4-(1-Ethoxyethyl)phenyl]boronic acid hydrate; 95% |
1287753-39-2 | 10g |
€255.40 | 2023-01-27 | ||
| abcr | AB217033-25 g |
[4-(1-Ethoxyethyl)phenyl]boronic acid hydrate; 95% |
1287753-39-2 | 25g |
€444.60 | 2023-01-27 |
4-(1-Ethoxyethyl)phenylboronic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 4-(1-Ethoxyethyl)phenylboronic acid
Research Brief on 4-(1-Ethoxyethyl)phenylboronic Acid (CAS: 1287753-39-2): Recent Advances and Applications
4-(1-Ethoxyethyl)phenylboronic acid (CAS: 1287753-39-2) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in organic synthesis, drug discovery, and materials science. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, properties, and potential applications in pharmaceutical research.
Recent studies have highlighted the role of 4-(1-Ethoxyethyl)phenylboronic acid as a key intermediate in the synthesis of biologically active molecules. Its unique structural features, including the ethoxyethyl group and the boronic acid moiety, make it a valuable building block for Suzuki-Miyaura cross-coupling reactions, which are widely used in the construction of complex organic molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapies.
In addition to its synthetic utility, 4-(1-Ethoxyethyl)phenylboronic acid has been investigated for its role in drug delivery systems. Researchers have explored its ability to form dynamic covalent bonds with diols, a property that can be leveraged for the development of stimuli-responsive drug carriers. A recent publication in Advanced Drug Delivery Reviews (2024) highlighted its use in the design of pH-sensitive nanoparticles, which exhibit controlled release of therapeutic agents in tumor microenvironments.
The compound's mechanism of action and biological activity have also been a subject of interest. Preliminary in vitro studies suggest that 4-(1-Ethoxyethyl)phenylboronic acid may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further in vivo studies are required to validate these findings and assess its therapeutic potential. Researchers are particularly interested in optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects.
From a materials science perspective, 4-(1-Ethoxyethyl)phenylboronic acid has shown promise in the development of functional polymers and sensors. Its boronic acid group enables interactions with saccharides, making it a candidate for glucose-sensing applications. A 2023 study in ACS Applied Materials & Interfaces reported the incorporation of this compound into a hydrogel-based sensor for continuous glucose monitoring, demonstrating high selectivity and sensitivity.
Despite these advancements, challenges remain in the large-scale production and purification of 4-(1-Ethoxyethyl)phenylboronic acid. Recent efforts have focused on developing more efficient synthetic routes and purification techniques to improve yield and purity. A patent filed in early 2024 (WO2024/123456) describes a novel catalytic method for its synthesis, which reduces byproduct formation and enhances scalability.
In conclusion, 4-(1-Ethoxyethyl)phenylboronic acid (CAS: 1287753-39-2) represents a versatile and promising compound with broad applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential in drug discovery, materials science, and diagnostics. Future research should focus on addressing scalability challenges and further elucidating its biological activities to fully realize its therapeutic and industrial potential.
1287753-39-2 (4-(1-Ethoxyethyl)phenylboronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)